Cas no 2225178-52-7 (2-Trifluoromethyl-4-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid)

• Product Name: 2-Trifluoromethyl-4-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid
• CAS No: 2225178-52-7
• MF: C₁₁H₁₀BF₃N₂O₂
• MW: 270.02
• CID: 5143509
• PubChem ID: 133555209
• Update Time: 2025-10-28

2-Trifluoromethyl-4-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Trifluoromethyl-4-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid
• (4-(3-Methyl-1H-pyrazol-1-yl)-2-(trifluoromethyl)phenyl)boronic acid
• 2225178-52-7

• Inchi： 1S/C11H10BF3N2O2/c1-7-4-5-17(16-7)8-2-3-10(12(18)19)9(6-8)11(13,14)15/h2-6,18-19H,1H3
• InChI Key： RJNWBVYCJBKNSK-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(N2C=CC(C)=N2)C=C1C(F)(F)F)(O)O

Computed Properties

• Exact Mass: 270.0787422g/mol
• Monoisotopic Mass: 270.0787422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Additional information on 2-Trifluoromethyl-4-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid

2-Trifluoromethyl-4-(3-methyl-1H-pyrazol-1-yl)phenylboronic Acid: A Comprehensive Overview

CAS No. 2225178-52-7, commonly referred to as 2-Trifluoromethyl-4-(3-methyl-1H-pyrazol-1-yl)phenylboronic Acid, is a highly specialized organic compound with significant applications in the field of organic synthesis and materials science. This compound has garnered attention due to its unique structural features and potential utility in various research domains. The molecule consists of a phenyl ring substituted with a trifluoromethyl group at the 2-position and a 3-methylpyrazole moiety at the 4-position, making it a versatile building block for further chemical modifications.

The synthesis of this compound involves advanced methodologies, including Suzuki-Miyaura coupling reactions, which are widely employed in the construction of biaryl structures. Recent studies have highlighted the importance of such boronic acids as key intermediates in the development of novel pharmaceutical agents and advanced materials. The trifluoromethyl group imparts unique electronic properties, enhancing the compound's stability and reactivity in various reaction conditions. Meanwhile, the pyrazole ring contributes to hydrogen bonding capabilities, further expanding its functional versatility.

Recent research has focused on the application of this compound in drug discovery, particularly in the design of kinase inhibitors and other bioactive molecules. For instance, studies published in leading journals such as Journal of Medicinal Chemistry and Nature Communications have demonstrated that derivatives of this compound exhibit promising activity against several therapeutic targets, including oncogenic kinases and inflammatory pathways. The ability to fine-tune the substituents on both the trifluoromethyl and pyrazole groups allows chemists to explore a wide range of biological activities, making this compound an invaluable tool in medicinal chemistry.

In addition to its role in drug discovery, this boronic acid has also found applications in materials science, particularly in the synthesis of advanced polymers and optoelectronic materials. The phenylboronic acid moiety serves as a reactive site for cross-coupling reactions, enabling the construction of complex aromatic systems with tailored electronic properties. Recent advancements in click chemistry have further expanded its utility, allowing for rapid and efficient assembly of functional materials.

The structural integrity and reactivity of CAS No. 2225178-52-7 make it a valuable precursor for synthesizing heterocyclic compounds with potential applications in agrochemicals and industrial catalysts. Its ability to participate in multiple reaction pathways underscores its importance as a versatile intermediate in organic synthesis. Researchers are continuously exploring new ways to leverage its unique properties to address emerging challenges in various scientific disciplines.

In conclusion, 2-Trifluoromethyl-4-(3-methyl-1H-pyrazol-1-yl)phenylboronic Acid stands out as a pivotal compound in modern organic chemistry. Its role as a building block for advanced materials and bioactive molecules positions it at the forefront of scientific innovation. As research progresses, this compound is expected to unlock new possibilities across diverse fields, solidifying its reputation as an essential tool for chemists worldwide.